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Compound of Interest

Compound Name: R-138727

Cat. No.: B028038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of the P2Y12

receptor inhibitor, R-138727, in dimethyl sulfoxide (DMSO). Adherence to these guidelines is

crucial for ensuring the integrity and reproducibility of experimental results.

Overview of R-138727
R-138727 is the active metabolite of the antiplatelet agent Prasugrel. It functions as an

irreversible inhibitor of the P2Y12 receptor, a key component in ADP-induced platelet activation

and aggregation. Understanding its solubility and stability in DMSO is fundamental for its use in

in vitro and in vivo research.

Solubility of R-138727 in DMSO
R-138727 exhibits high solubility in DMSO. However, proper technique is necessary to achieve

a clear, homogenous stock solution.

Table 1: Solubility Data for R-138727 in DMSO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b028038?utm_src=pdf-interest
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Solubility 100 mg/mL (286.19 mM)
Ultrasonic treatment is

required.

Solvent Anhydrous DMSO

Hygroscopic nature of DMSO

can impact solubility; use

freshly opened solvent.

Stability of R-138727 in DMSO
The stability of R-138727 in DMSO is dependent on storage conditions. Improper storage can

lead to degradation of the compound and affect experimental outcomes.

Table 2: Recommended Storage and Stability of R-138727 in DMSO Stock Solutions

Storage Temperature Storage Duration Recommendations

-80°C 6 months

Preferred for long-term

storage. Aliquot to avoid

repeated freeze-thaw cycles.

-20°C 1 month

Suitable for short-term storage.

Aliquot to avoid repeated

freeze-thaw cycles.

Experimental Protocols
The following are generalized protocols for the preparation of R-138727 stock solutions and for

assessing its solubility and stability.

Protocol for Preparation of a 100 mg/mL Stock Solution
of R-138727 in DMSO
Materials:

R-138727 (solid)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials with screw caps

Calibrated analytical balance

Ultrasonic water bath

Procedure:

Equilibrate R-138727 powder and anhydrous DMSO to room temperature.

In a sterile vial, accurately weigh the desired amount of R-138727.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 100

mg/mL.

Cap the vial tightly and vortex briefly to initially mix the contents.

Place the vial in an ultrasonic water bath and sonicate until the solid is completely dissolved

and the solution is clear.

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes or vials.

Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Protocol for Kinetic Solubility Assessment in Aqueous
Buffer
This protocol determines the kinetic solubility of R-138727 in an aqueous buffer, which is

relevant for many biological assays.

Materials:

100 mg/mL R-138727 in DMSO stock solution

Phosphate-Buffered Saline (PBS), pH 7.4
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96-well microplate

Microplate reader

Procedure:

Add 198 µL of PBS (pH 7.4) to the wells of a 96-well microplate.

Add 2 µL of the 100 mg/mL R-138727 DMSO stock solution to the PBS-containing wells to

achieve a final concentration of 1 mg/mL (assuming direct dilution).

Mix the contents of the wells thoroughly.

Incubate the microplate at room temperature for 1-2 hours.

Measure the absorbance (turbidity) of each well at a wavelength of 620 nm using a

microplate reader.

A significant increase in absorbance compared to a blank (PBS with 1% DMSO) indicates

precipitation and poor kinetic solubility at that concentration.

Protocol for Long-Term Stability Assessment in DMSO
This protocol outlines a method to evaluate the degradation of R-138727 in DMSO over time.

Materials:

R-138727 in DMSO stock solution (e.g., 10 mM)

Amber glass vials

High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) system

Procedure:

Prepare a stock solution of R-138727 in anhydrous DMSO at a concentration of 10 mM.
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Dispense aliquots of the stock solution into amber glass vials, minimizing headspace, and

cap tightly.

Time-Zero (T0) Analysis: Immediately analyze an aliquot of the stock solution by HPLC or

LC-MS to determine the initial purity and peak area.

Store the remaining vials at the desired temperatures (e.g., -80°C, -20°C, and 4°C),

protected from light.

Time-Point Analysis: At designated time points (e.g., 1, 3, and 6 months), retrieve one vial

from each storage condition.

Allow the vial to thaw completely and equilibrate to room temperature before opening.

Analyze the sample by HPLC or LC-MS using the identical method as the T0 analysis.

Data Analysis: Compare the purity and peak area of the R-138727 peak at each time point to

the T0 results to determine the percentage of degradation.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the P2Y12 signaling pathway inhibited by R-138727 and a

general workflow for its use in in vitro experiments.
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Caption: P2Y12 receptor signaling pathway and the inhibitory action of R-138727.
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Caption: General experimental workflow for in vitro studies using R-138727.
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To cite this document: BenchChem. [Application Notes and Protocols for R-138727 in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028038#r-138727-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b028038#r-138727-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b028038#r-138727-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b028038#r-138727-solubility-and-stability-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

